2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 2-benzoyl-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C14H9NO4S/c16-13(10-6-2-1-3-7-10)15-14(17)11-8-4-5-9-12(11)20(15,18)19/h1-9H
• InChI Key: RMESWYTZUADOFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)N2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C14H9NO4S
• Molecular Weight: 287.29 g/mol

Description

2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide, also known as BIT, is a heterocyclic organic compound that has been widely used in various industrial and commercial applications. BIT is a highly efficient biocide that is effective against a wide range of microorganisms, including bacteria, fungi, and algae. It is also used as a preservative in personal care products, such as shampoos, soaps, and cosmetics.

Mechanism of Action

The mechanism of action of 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide is not fully understood. However, it is believed that 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide disrupts the cell membrane of microorganisms, leading to cell death. 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has also been shown to inhibit the growth of biofilms, which are communities of microorganisms that can form on surfaces and cause infections.
Biochemical and Physiological Effects
2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has been shown to have low toxicity and is not harmful to humans or animals when used in recommended concentrations. However, it can cause skin and eye irritation if it comes into contact with the skin or eyes. 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has also been shown to be biodegradable, meaning that it can be broken down by microorganisms in the environment.

Advantages and Limitations for Lab Experiments

2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide is a highly efficient biocide that is effective against a wide range of microorganisms. It is also stable under a wide range of pH and temperature conditions. However, 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide can be expensive compared to other biocides, and its effectiveness can be reduced in the presence of organic matter.

Future Directions

There are several future directions for research on 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide. One area of research is the development of new synthesis methods that are more cost-effective and environmentally friendly. Another area of research is the investigation of the mechanism of action of 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide at the molecular level. Additionally, there is a need for more studies on the long-term effects of 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide on the environment and human health. Finally, there is a need for the development of new applications for 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide, such as in the food industry and in medical devices.
Conclusion
In conclusion, 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide is a highly efficient biocide that has been widely used in various industrial and commercial applications. It has been extensively studied for its antimicrobial properties and has been shown to be effective against a wide range of microorganisms. 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has low toxicity and is not harmful to humans or animals when used in recommended concentrations. However, it can cause skin and eye irritation if it comes into contact with the skin or eyes. There are several future directions for research on 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide, including the development of new synthesis methods, investigation of the mechanism of action, and the development of new applications.

Scientific Research Applications

2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has been extensively studied for its antimicrobial properties. It has been shown to be effective against a wide range of microorganisms, including bacteria, fungi, and algae. 2-benzoyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide has been used in various industrial and commercial applications, such as water treatment, oilfield operations, and paper manufacturing. It is also used as a preservative in personal care products, such as shampoos, soaps, and cosmetics.